1-(5-Methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 1-(5-methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C9H10N2O3/c1-14-7-5-10-6(4-11-7)9(2-3-9)8(12)13/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key: QKKWGBREUMPXRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(N=C1)C2(CC2)C(=O)O

Description

1-(5-Methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid is a chemical compound with a unique structure that includes a methoxypyrazine ring attached to a cyclopropane carboxylic acid group

Preparation Methods

The synthesis of 1-(5-Methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid typically involves several steps:

Synthetic Routes: The preparation often starts with the formation of the methoxypyrazine ring, followed by the introduction of the cyclopropane carboxylic acid group. Common synthetic routes include cyclization reactions and the use of organometallic reagents.

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures, with specific catalysts to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-(5-Methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid undergoes various chemical reactions:

Oxidation: The compound can be oxidized to form corresponding oxides, often using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can convert the compound into its reduced forms, typically using reducing agents such as lithium aluminum hydride.

Substitution: The methoxypyrazine ring can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions: Reagents like palladium catalysts and conditions such as refluxing in organic solvents are commonly used.

Major Products: The major products formed depend on the type of reaction, with oxidized, reduced, or substituted derivatives being the primary outcomes.

Scientific Research Applications

1-(5-Methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, aiding in the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in drug development for various diseases.

Industry: It finds applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-Methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.

Pathways Involved: It can influence biochemical pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

1-(5-Methoxypyrazin-2-yl)cyclopropane-1-carboxylic acid can be compared with other similar compounds:

Similar Compounds: Compounds like 1-(5-methyl-1H-pyrazol-1-yl)cyclopropane-1-carboxylic acid and 2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid share structural similarities.

Uniqueness: The presence of the methoxypyrazine ring and the specific arrangement of functional groups make it unique, offering distinct chemical and biological properties.